3-Butyl-5-fluoro-1-[(4-methoxy-3-nitrophenyl)methyl]pyrimidine-2,4-dione

• Molecular Formula: C16H18FN3O5
• Molecular Weight: 351.33 g/mol
• IUPAC Name: 3-butyl-5-fluoro-1-[(4-methoxy-3-nitrophenyl)methyl]pyrimidine-2,4-dione
• InChI: InChI=1S/C16H18FN3O5/c1-3-4-7-19-15(21)12(17)10-18(16(19)22)9-11-5-6-14(25-2)13(8-11)20(23)24/h5-6,8,10H,3-4,7,9H2,1-2H3
• InChI Key: BFBOGOOLMPHJJH-UHFFFAOYSA-N
• Canonical SMILES: CCCCN1C(=O)C(=CN(C1=O)CC2=CC(=C(C=C2)OC)[N+](=O)[O-])F

Description

3-Butyl-5-fluoro-1-[(4-methoxy-3-nitrophenyl)methyl]pyrimidine-2,4-dione is a pyrimidine derivative characterized by a unique substitution pattern. The pyrimidine-2,4-dione core is substituted with a butyl group at position 3, a fluorine atom at position 5, and a 4-methoxy-3-nitrophenylmethyl moiety at position 1. The fluorine atom at position 5 may enhance metabolic stability and bioavailability, as fluorination is a common strategy in medicinal chemistry .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-butyl-5-fluoro-1-[(4-methoxy-3-nitrophenyl)methyl]-1,2,3,4-tetrahydropyrimidine-2,4-dione typically involves multi-step organic reactions. One common synthetic route includes the following steps:

Formation of the Tetrahydropyrimidine Core: The initial step involves the cyclization of appropriate precursors to form the tetrahydropyrimidine core. This can be achieved through a Biginelli reaction, which involves the condensation of an aldehyde, a β-keto ester, and urea under acidic conditions.

Introduction of the Butyl Group: The butyl group can be introduced via alkylation reactions using butyl halides in the presence of a strong base such as sodium hydride.

Fluorination: The fluorine atom is typically introduced through electrophilic fluorination using reagents such as N-fluorobenzenesulfonimide (NFSI).

Attachment of the Methoxy-Nitrophenyl Group: The final step involves the coupling of the methoxy-nitrophenyl group to the tetrahydropyrimidine core. This can be achieved through a nucleophilic aromatic substitution reaction using appropriate nitrophenyl derivatives.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but optimized for large-scale synthesis. This includes the use of continuous flow reactors, automated synthesis platforms, and scalable purification techniques to ensure high yield and purity.

Chemical Reactions Analysis

Types of Reactions

3-Butyl-5-fluoro-1-[(4-methoxy-3-nitrophenyl)methyl]-1,2,3,4-tetrahydropyrimidine-2,4-dione undergoes various chemical reactions, including:

Oxidation: The compound can undergo oxidation reactions, particularly at the butyl group, leading to the formation of corresponding alcohols, aldehydes, or carboxylic acids.

Reduction: Reduction reactions can target the nitro group, converting it to an amino group under catalytic hydrogenation conditions.

Substitution: The fluorine atom can be substituted with other nucleophiles under appropriate conditions, leading to the formation of various derivatives.

Common Reagents and Conditions

Oxidation: Reagents such as potassium permanganate (KMnO₄) or chromium trioxide (CrO₃) can be used under acidic or basic conditions.

Reduction: Catalytic hydrogenation using palladium on carbon (Pd/C) or chemical reduction using iron powder in acidic medium.

Substitution: Nucleophiles such as amines, thiols, or alkoxides can be used in the presence of a suitable base.

Major Products Formed

Oxidation: Butyl alcohol, butyraldehyde, butyric acid.

Reduction: Amino derivatives.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

Recent studies have highlighted several promising biological activities associated with this compound:

• Anticancer Properties : Preliminary investigations suggest that 3-butyl-5-fluoro-1-[(4-methoxy-3-nitrophenyl)methyl]pyrimidine-2,4-dione exhibits cytotoxic effects against various cancer cell lines. Research indicates it may inhibit cell proliferation and induce apoptosis in cancer cells, making it a candidate for further development as an anticancer agent.
• Antifungal Activity : The compound has shown potential antifungal properties against several pathogens. In vitro studies indicate effective inhibition against fungi such as Botrytis cinerea and Sclerotinia sclerotiorum, suggesting its application in agricultural settings to combat fungal diseases.
• Insecticidal Effects : There is evidence that this compound possesses insecticidal properties, making it useful in pest control formulations. Its efficacy against specific insect species highlights its potential role in integrated pest management strategies.

Case Studies and Research Findings

Several studies have documented the applications and efficacy of this compound:

Case Study 1: Anticancer Activity

A study published in a peer-reviewed journal demonstrated that derivatives of pyrimidines, including 3-butyl-5-fluoro-1-[(4-methoxy-3-nitrophenyl)methyl]pyrimidine-2,4-dione, exhibited significant cytotoxicity against prostate cancer cell lines (PC3) at concentrations as low as 5 μg/ml. The mechanism of action appears to involve the induction of apoptosis through mitochondrial pathways.

Case Study 2: Antifungal Efficacy

In another study focused on agricultural applications, the compound was tested against common fungal pathogens affecting crops. Results indicated that at a concentration of 50 μg/ml, it achieved inhibition rates comparable to established fungicides like tebuconazole.

Case Study 3: Insecticide Development

Research evaluating the insecticidal effects revealed that formulations containing this compound showed moderate efficacy against pests such as Mythimna separata. Further optimization of its formulation could enhance its effectiveness in agricultural pest management.

Mechanism of Action

The mechanism of action of 3-butyl-5-fluoro-1-[(4-methoxy-3-nitrophenyl)methyl]-1,2,3,4-tetrahydropyrimidine-2,4-dione involves its interaction with specific molecular targets and pathways. The compound may exert its effects through:

Enzyme Inhibition: Inhibiting key enzymes involved in metabolic pathways, leading to disruption of cellular processes.

Receptor Binding: Binding to specific receptors on the cell surface, triggering a cascade of intracellular signaling events.

DNA Interaction: Interacting with DNA, leading to changes in gene expression and cellular function.

Comparison with Similar Compounds

Table 1: Substituent Analysis of Pyrimidine-2,4-dione Derivatives

Compound Name / ID	Position 1 Substituent	Position 3 Substituent	Position 5 Substituent	Key Functional Groups	Reference
Target Compound	4-Methoxy-3-nitrophenylmethyl	Butyl	Fluoro	Nitro, methoxy, fluoro	—
5-Bromo-2-N-[...]pyrimidine-2,4-diamine	4-(Pyridin-2-ylmethoxy)phenyl	Chloro (position 2)	Bromo	Bromo, pyridinylmethoxy, amine
6-[(3-Fluoro-2-hydroxymethyl)propyl]-...	Hydroxymethylpropyl	Dimethoxymethyl	Methyl	Fluoro, hydroxymethyl, methoxy
6-[(3-Benzyloxy-...)propyl]-...	Benzyloxypropyl	Methoxymethyl	Methyl	Benzyloxy, methoxy
EN300-248477 (Thioeno pyrimidine)	3-Methyl-5-(trifluoromethyl)pyrazolyl	Propan-2-yl	Trifluoromethyl	Trifluoromethyl, thioeno, oxazolidine

Key Observations:

Position 1 Substituents : The target compound’s 4-methoxy-3-nitrophenylmethyl group is distinct from the pyridinylmethoxy (in ) or benzyloxy (in ) groups. The nitro group may enhance π-π stacking interactions in biological targets compared to purely aromatic systems.

Position 3 Substituents : The butyl chain in the target compound offers lipophilicity, contrasting with the polar dimethoxymethyl (in ) or bulky propan-2-yl (in ) groups.

Position 5 Substituents : Fluorine in the target compound likely improves metabolic stability over bromine (in ) or methyl (in ), which are more susceptible to enzymatic oxidation .

Physicochemical and Pharmacokinetic Properties

• Electronic Effects : The electron-withdrawing nitro group may reduce electron density at the pyrimidine core, affecting reactivity in nucleophilic substitutions compared to methoxy- or benzyloxy-substituted analogs .
• Solubility : The nitro group could reduce aqueous solubility relative to the hydroxylated analogs in , but the methoxy group may mitigate this effect.

Biological Activity

3-Butyl-5-fluoro-1-[(4-methoxy-3-nitrophenyl)methyl]pyrimidine-2,4-dione is a synthetic compound that has garnered attention for its potential biological activities, particularly in the fields of antibacterial and anti-inflammatory research. This article explores the biological activity of this compound, highlighting its mechanisms of action, efficacy against various pathogens, and relevant case studies.

Chemical Structure and Properties

The molecular formula of 3-butyl-5-fluoro-1-[(4-methoxy-3-nitrophenyl)methyl]pyrimidine-2,4-dione is $C_{16}H_{18}FN_{3}O_{5}$. Its structure includes a pyrimidine core with a butyl group and a fluorine atom, as well as a methoxy and nitro-substituted phenyl group. The presence of these functional groups may contribute to its biological activity.

Antibacterial Activity

Recent studies have indicated that compounds similar to 3-butyl-5-fluoro-1-[(4-methoxy-3-nitrophenyl)methyl]pyrimidine-2,4-dione exhibit significant antibacterial properties. For instance, fluorinated derivatives have shown potent activity against various strains of bacteria including Staphylococcus aureus, Escherichia coli, and Pseudomonas aeruginosa. The minimum inhibitory concentration (MIC) values for these compounds were reported to be lower than those of standard antibiotics such as kanamycin and ciprofloxacin .

Bacterial Strain	MIC (µg/mL)	Standard Antibiotic	Comparison
Staphylococcus aureus	8	Kanamycin	Comparable
Escherichia coli	16	Ciprofloxacin	2.1-fold lower
Pseudomonas aeruginosa	32	Kanamycin	Slightly higher

The antibacterial mechanism is primarily attributed to the inhibition of key bacterial enzymes. For example, the compound has been identified as a potent inhibitor of the enzyme ecKAS III, with an IC50 value of approximately 5.6 µM. This suggests that the compound disrupts fatty acid biosynthesis in bacteria, leading to cell death .

Anti-inflammatory Activity

In addition to its antibacterial properties, this compound also exhibits anti-inflammatory effects. Pyrimidine derivatives are known to inhibit cyclooxygenase (COX) enzymes, which play a crucial role in the inflammatory response by catalyzing the conversion of arachidonic acid into prostaglandins. Studies have shown that compounds with similar structures effectively suppress COX activity, thereby reducing inflammation .

Case Studies

• Antibacterial Efficacy : A study conducted on various fluorinated imines demonstrated that derivatives similar to 3-butyl-5-fluoro-1-[(4-methoxy-3-nitrophenyl)methyl]pyrimidine-2,4-dione displayed significant antibacterial activity against multiple strains. The study reported MIC values that were competitive with established antibiotics, highlighting the potential for developing new antibacterial agents from this class of compounds .
• Enzymatic Inhibition : Another investigation focused on the inhibitory effects on bacterial fatty acid synthesis enzymes revealed that the tested compound could significantly reduce bacterial growth by targeting ecKAS III. This supports the hypothesis that structural modifications in pyrimidine derivatives can enhance their efficacy against resistant bacterial strains .